Cas no 1584652-36-7 ((S)-1-(2-Aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate)

(S)-1-(2-Aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate is a chiral pyrrolidine derivative featuring a difluorinated ring structure and a nitrile functional group. The compound’s stereospecific (S)-configuration enhances its utility in asymmetric synthesis and pharmaceutical applications. The presence of the 2-aminoacetyl moiety allows for further functionalization, while the 4,4-difluoropyrrolidine core contributes to metabolic stability and improved binding affinity in bioactive molecules. The 4-methylbenzenesulfonate counterion ensures solubility and crystallinity, facilitating purification and handling. This compound is particularly valuable in medicinal chemistry for the development of enzyme inhibitors and peptidomimetics, where its rigid, fluorinated scaffold can optimize pharmacokinetic properties. Its well-defined structure makes it a reliable intermediate for targeted drug discovery efforts.

(S)-1-(2-Aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate structure

1584652-36-7 structure

Product Name:(S)-1-(2-Aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate

CAS No:1584652-36-7

MF:C₁₄H₁₇F₂N₃O₄S

MW:361.364289045334

CID:4702150

PubChem ID:101043673

Update Time:2025-06-07

(S)-1-(2-Aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

- (S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate
- SCHEMBL21056855
- 1584652-36-7
- F86112
- CS-0113862
- (2S)-1-(2-aminoacetyl)-4,4-difluoro-pyrrolidine-2-carbonitrile 4-methylbenzenesulfonic acid
- AKOS030234449
- (2S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile;4-methylbenzenesulfonic acid
- KPGGOMCSEJFAFT-JEDNCBNOSA-N
- (2S)-1-(2-Aminoacetyl)-4,4-difluoro-pyrrolidine-2-carbonitrile tosylate
- MFCD28400674
- (S)-4,4-Difluoro-1-glycylpyrrolidine-2-carbonitrile 4-methylbenzenesulfonate
- (S)-1-(2-Aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate
- Inchi： 1S/C7H9F2N3O.C7H8O3S/c8-7(9)1-5(2-10)12(4-7)6(13)3-11;1-6-2-4-7(5-3-6)11(8,9)10/h5H,1,3-4,11H2;2-5H,1H3,(H,8,9,10)/t5-;/m0./s1
- InChI Key： KPGGOMCSEJFAFT-JEDNCBNOSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.FC1(CN(C(CN)=O)[C@H](C#N)C1)F

Computed Properties

Exact Mass: 361.09078353g/mol
Monoisotopic Mass: 361.09078353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 477
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 133

(S)-1-(2-Aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S118120-50mg	(S)-1-(2-Aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate	1584652-36-7		50mg	$775.00	2023-05-17
TRC	S118120-100mg	(S)-1-(2-Aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate	1584652-36-7		100mg	$1378.00	2023-05-17
TRC	S118120-10mg	(S)-1-(2-Aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate	1584652-36-7		10mg	$173.00	2023-05-17
Chemenu	CM535588-1g	(S)-4,4-Difluoro-1-glycylpyrrolidine-2-carbonitrile 4-methylbenzenesulfonate	1584652-36-7	95%+	1g	$2538	2023-01-02
Key Organics Ltd	CS-2393-5MG	(S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate	1584652-36-7	>95%	5mg	￡645.60	2023-02-16
Key Organics Ltd	CS-2393-100MG	(S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate	1584652-36-7	>95%	100mg	£509.86	2025-02-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1184502-1g	(S)-4,4-Difluoro-1-glycylpyrrolidine-2-carbonitrile 4-methylbenzenesulfonate	1584652-36-7	98%	1g	￥24750	2023-04-15
eNovation Chemicals LLC	Y1317720-1G	(2S)-1-(2-aminoacetyl)-4,4-difluoro-pyrrolidine-2-carbonitrile;4-methylbenzenesulfonic acid	1584652-36-7	97%	1g	$860	2024-07-21
Key Organics Ltd	CS-2393-250MG	(S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate	1584652-36-7	>95%	0.25 g	￡872.00	2023-04-17
Key Organics Ltd	CS-2393-0.5G	(S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carbonitrile 4-methylbenzenesulfonate	1584652-36-7	>95%	0.5g	£1360.00	2025-02-08